Cas no 4938-04-9 (Propanoic acid, 2,3-diphosphono-)

• Product name: Propanoic acid, 2,3-diphosphono-
• CAS No: 4938-04-9
• MF: C₃H₈O₈P₂
• MW: 234.038
• CID: 4460279
• PubChem ID: 23177082

Propanoic acid, 2,3-diphosphono- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,3-diphosphono-
• 4938-04-9
• SCHEMBL7049234
• DTXSID20631193
• 2,3-diphosphonopropanoic acid

• Inchi： InChI=1S/C3H8O8P2/c4-3(5)2(13(9,10)11)1-12(6,7)8/h2H,1H2,(H,4,5)(H2,6,7,8)(H2,9,10,11)
• InChI Key： XJPCJGFMXPEOCX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 233.96944120Da
• Monoisotopic Mass: 233.96944120Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152Ų
• XLogP3: -3.8